(5Z)-5-(2,4-dimethoxybenzylidene)-2-[4-(4-fluorobenzyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C23H24FN3O3S/c1-29-19-8-5-17(20(14-19)30-2)13-21-22(28)25-23(31-21)27-11-9-26(10-12-27)15-16-3-6-18(24)7-4-16/h3-8,13-14H,9-12,15H2,1-2H3/b21-13-
• InChI Key: WSUZIJJFZSMXID-BKUYFWCQSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)CC4=CC=C(C=C4)F)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)N=C(S2)N3CCN(CC3)CC4=CC=C(C=C4)F)OC
• Molecular Formula: C23H24FN3O3S
• Molecular Weight: 441.5 g/mol

Description

The compound (5Z)-5-(2,4-dimethoxybenzylidene)-2-[4-(4-fluorobenzyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one is a synthetic organic molecule with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features a thiazolone core, substituted with a dimethoxybenzylidene group and a fluorobenzylpiperazine moiety, which contribute to its unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-(2,4-dimethoxybenzylidene)-2-[4-(4-fluorobenzyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one typically involves a multi-step process:

Formation of the Thiazolone Core: The thiazolone core can be synthesized through the cyclization of appropriate thioamide and α-haloketone precursors under basic conditions.

Introduction of the Dimethoxybenzylidene Group: The dimethoxybenzylidene group is introduced via a condensation reaction between the thiazolone core and 2,4-dimethoxybenzaldehyde in the presence of a suitable base such as sodium hydroxide or potassium carbonate.

Attachment of the Fluorobenzylpiperazine Moiety: The final step involves the nucleophilic substitution of the thiazolone intermediate with 4-(4-fluorobenzyl)piperazine under reflux conditions in an appropriate solvent like ethanol or acetonitrile.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding quinones.

Reduction: Reduction of the imine bond in the benzylidene group can yield the corresponding amine derivative.

Substitution: The fluorobenzyl group can participate in nucleophilic aromatic substitution reactions, especially under strong basic conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Strong bases like sodium hydride or potassium tert-butoxide are typically employed.

Major Products

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted thiazolone derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound may serve as a probe to study enzyme interactions or as a ligand in receptor binding studies. Its structural features allow it to interact with various biological targets, providing insights into biochemical pathways.

Medicine

In medicinal chemistry, this compound has potential as a lead molecule for the development of new therapeutic agents. Its ability to interact with specific biological targets makes it a candidate for drug discovery, particularly in the areas of oncology and neurology.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings. Its unique chemical structure imparts desirable characteristics to the final products.

Mechanism of Action

The mechanism of action of (5Z)-5-(2,4-dimethoxybenzylidene)-2-[4-(4-fluorobenzyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Benzylamine: A common precursor in organic synthesis and used in the production of pharmaceuticals.

Bis(2-ethylhexyl) terephthalate: A non-phthalate plasticizer used in the production of flexible PVC.

Uniqueness

The uniqueness of (5Z)-5-(2,4-dimethoxybenzylidene)-2-[4-(4-fluorobenzyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one lies in its combination of a thiazolone core with both dimethoxybenzylidene and fluorobenzylpiperazine groups This structural arrangement provides a distinct set of chemical and biological properties not found in the similar compounds listed above